Cas no 15830-78-1 (9H-Purin-6-amine,8-bromo-9-b-D-xylofuranosyl-)

• Product Name: 9H-Purin-6-amine,8-bromo-9-b-D-xylofuranosyl-
• CAS No: 15830-78-1
• MF: C₁₀H₁₂BrN₅O₄
• MW: 346.137380599976
• CID: 208241
• PubChem ID: 130421
• Update Time: 2025-04-19

9H-Purin-6-amine,8-bromo-9-b-D-xylofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,8-bromo-9-b-D-xylofuranosyl-
• 8-bromo-9-beta-D-xylofuranosyladenine
• 8-bromo-9-(alpha-D-xylofuranosyl)-9H-purin-6-amine
• 8-bromo-9-(beta-D-xylofuranosyl)-9H-purin-6-amine
• 8-Bromo-xyloa
• 9H-Purin-6-amine, 9-beta-D-xylofuranosyl-8-bromo-
• 32SY6L5LHT
• (2S,3R,4R,5R)-2-(6-amino-8-bromopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 8-bromo-9-pentofuranosyl-9h-purin-6-amine
• DTXSID70935890
• 15830-78-1
• UNII-32SY6L5LHT

• Inchi： 1S/C10H12BrN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5+,6-,9+/m1/s1
• InChI Key： VJUPMOPLUQHMLE-ZUAPJGPHSA-N
• SMILES： BrC1=NC2C(N)=NC=NC=2N1[C@@H]1[C@@H]([C@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 345.00727g/mol
• Monoisotopic Mass: 345.00727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides